Cas no 7007-08-1 (Oxazole, 4-bromo-2,5-diphenyl-)

• Product Name: Oxazole, 4-bromo-2,5-diphenyl-
• CAS No: 7007-08-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 581778
• PubChem ID: 5230054
• Update Time: 2025-04-19

Oxazole, 4-bromo-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-bromo-2,5-diphenyl-
• 1H-pyrazole-4-carboxylic acid, 3,5-dimethyl-1-(1-methylethyl)-; 1-Isopropyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid; 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• AS-71329
• SY299790
• DTXSID00411718
• CS-0183526
• FT-0678947
• 7007-08-1
• SCHEMBL8271720
• Z802539814
• EN300-1141713
• 1-isopropyl-3,5-dimethylpyrazole-4-carboxylic acid
• AKOS002659347
• P18640
• 1007542-01-9
• BB 0240794
• MFCD06260701
• 1-isopropyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-(1-methylethyl)-
• 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 3,5-dimethyl-1-propan-2-ylpyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-5(2)11-7(4)8(9(12)13)6(3)10-11/h5H,1-4H3,(H,12,13)
• InChI Key： YLPYLNUXWGDQAG-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12